N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H17FN2O3S/c1-2-20-15-9-8-13(11-12(15)7-10-17(20)21)19-24(22,23)16-6-4-3-5-14(16)18/h3-6,8-9,11,19H,2,7,10H2,1H3
• InChI Key: DKRCHEBUTLVCSN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-fluorobenzenesulfonamide, also known as ETS, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETS belongs to a class of compounds known as sulfonamides, which are widely used in medicinal chemistry due to their ability to inhibit enzymes and receptors.

Scientific Research Applications

Chemical Synthesis Applications

• A study on the oxidative C−H amination of 8-acylaminoquinolines and anilides with N-fluorobenzenesulfonimide (NFSI) revealed a metal-free method using hypervalent iodine reagent under mild conditions, showing compatibility with various functional groups and yielding site-selective amination products (Yang Wang et al., 2016).
• Another research demonstrated the diastereoselective synthesis of tetrahydroquinoline-containing bridged benzothiaoxazepine-1,1-dioxides from N-aryl-2-fluorobenzenesulfonamides, highlighting a three-step protocol involving N-alkylation and intramolecular reactions (Hemi Borgohain et al., 2017).
• Research on the cyclization of 1,1-difluoro-1-alkenes bearing a sulfonamide moiety to produce fluorinated isoquinoline and quinoline derivatives indicated the potential for high-yield production of these compounds, highlighting the versatility of fluorinated sulfonamides in synthetic chemistry (J. Ichikawa et al., 2006).

Material Science and Bioactivity

• A study exploring the antimicrobial properties of novel 4-{[(8-hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide derivatives showed significant activity against various bacterial and fungal strains, indicating the potential of sulfonamide derivatives in antimicrobial applications (S. Vanparia et al., 2010).
• The development of fluorescent zinc sensors using bisquinoline derivatives highlighted the potential of quinoline-based sulfonamides in the design of sensitive and selective probes for metal ions, contributing to advances in biochemical and medical research (Y. Mikata et al., 2009).